Cas no 1805092-04-9 (3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide
• CAS No: 1805092-04-9
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4891672
• Update Time: 2025-05-25

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-6-3(11)2-13-5(8(12)14)4(6)7(9)10/h2,7H,1H3,(H2,12,14)
• InChI Key： LLZMGRWLQLUKDY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(N)=O)C(C(F)F)=C1OC

Computed Properties

• Exact Mass: 327.95203 g/mol
• Monoisotopic Mass: 327.95203 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2
• Molecular Weight: 328.05

Additional information on 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide

Comprehensive Overview of 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide (CAS No. 1805092-04-9)

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide (CAS No. 1805092-04-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethyl group, an iodo substituent, and a methoxy moiety, which collectively enhance its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to participate in cross-coupling reactions and other transformative chemical processes.

In recent years, the demand for halogenated pyridine derivatives like 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide has surged, driven by their utility in drug discovery and material science. A common query among scientists is how this compound compares to other iodopyridine analogs in terms of stability and synthetic versatility. Studies suggest that the presence of the difluoromethyl group not only improves metabolic stability but also enhances lipophilicity, a critical factor in optimizing drug-like properties. This aligns with the growing trend of incorporating fluorine-containing motifs into medicinal chemistry frameworks.

Another hot topic revolves around the compound's potential applications in agrochemical formulations. With increasing global focus on sustainable farming, researchers are exploring how 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide could contribute to next-generation pesticides or herbicides. Its structural features may offer advantages in targeting specific plant enzymes while minimizing environmental impact—a key concern echoed in forums and scientific discussions. The methoxy group, for instance, is often associated with improved bioavailability and selectivity in agrochemicals.

From a synthetic chemistry perspective, the iodo substituent at the 5-position of the pyridine ring makes this compound a valuable intermediate for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura or Sonogashira reactions. These transformations are pivotal for constructing complex molecular architectures, a subject frequently searched in academic databases. The compound’s carboxamide functionality further expands its utility, enabling hydrogen bonding interactions critical for molecular recognition in biological systems.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 1805092-04-9. While not classified as hazardous, its handling requires standard laboratory precautions. The scientific community emphasizes the importance of green chemistry principles when working with such intermediates, reflecting broader industry shifts toward sustainable practices. This aligns with frequent search queries about "eco-friendly synthesis of halogenated compounds" and "safe handling of fluorinated reagents."

In summary, 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxamide represents a multifaceted tool for researchers tackling challenges in drug design, agrochemical development, and synthetic methodology. Its structural uniqueness and adaptability to modern chemical techniques position it as a compound of enduring relevance in interdisciplinary research.